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Compound of Interest |

Compound Name: 2-(Furan-2-yl)propanoic acid
CAS No.: 24954-09-4
Cat. No.: B2624698
Get Quote
. J

As a Senior Application Scientist, | recognize that proper chemical management extends far
beyond the bench. The integrity of your laboratory's safety culture relies on understanding the
causality behind disposal protocols. 2-(Furan-2-yl)propanoic acid is a valuable building block
in drug development, but its furan ring structure demands specific handling and disposal
methodologies to prevent environmental contamination and hazardous cross-reactions.

This guide provides a self-validating, step-by-step operational plan for the safe handling,
segregation, and disposal of 2-(Furan-2-yl)propanoic acid, grounded in authoritative
regulatory standards.

Chemical Profiling & Hazard Assessment

To design an effective disposal strategy, we must first understand the physicochemical
properties and inherent hazards of the molecule. The furan ring is an electron-rich aromatic
system, making it highly susceptible to electrophilic attack and rapid oxidation. Mixing this
compound with strong oxidizers (e.g., nitric acid waste, peroxides) can lead to dangerous
exothermic degradation.
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Quantitative Chemical Data

Data summarized from verified parameters[1].

Property

Value

Operational Implication

Chemical Name

2-(Furan-2-yl)propanoic acid

Nomenclature for waste

labeling.

Primary identifier for waste

CAS Number 24954-09-4 )

manifests.

Indicates organic nature;
Molecular Formula C7HsOs3 o )

requires incineration.

Used for calculating
Molecular Weight 140.14 g/mol stoichiometric neutralization if

required.

Moderately lipophilic; will
LogP 1.4677 v ipep

partition into organic solvents.

Storage Temperature

2-8°C, Sealed in dry

environment

Waste should be kept away
from heat sources to prevent

degradation.

Hazard Classification & GHS Data

Hazard Category

GHS Code

Description

Skin Corrosion/Irritation

Category 2 (H315)

Causes skin irritation upon

contact.

Serious Eye Damage/Irritation

Category 2A (H319)

Causes serious eye irritation.

Specific Target Organ Toxicity

Category 3 (H335)

May cause respiratory irritation

if dust/aerosols are inhaled.

Operational Workflow for Safe Handling & Waste

Segregation
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Improper waste segregation is a leading cause of laboratory incidents. Because 2-(Furan-2-
yl)propanoic acid is a weak organic acid (pKa ~4-5), it must be segregated from strong bases
and strong oxidizing agents.

Waste Generation:
2-(Furan-2-yl)propanoic Acid

Liquid Waste
(Aqueous/Organic)

Solid Waste
(Powder/Residue)

Check pH & Solvent
Compatibility

Place in compatible
HDPE/Glass container

Apply GHS Hazardous
Waste Label

Store in Secondary
Containment (2-8°C)
High-Temperature
Incineration Facility
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Figure 1: Waste segregation and disposal workflow for 2-(Furan-2-yl)propanoic acid.

Step-by-Step Segregation Protocol (Self-Validating
System)

o State Identification: Determine if the waste is solid (unreacted powder, contaminated filter
paper) or liquid (dissolved in organic solvents or aqueous buffers).

o Compatibility Verification (Self-Validation Checkpoint):

o For Liquids: Before adding to a bulk waste carboy, test the pH of the waste solution.
Ensure the bulk carboy does not contain strong oxidizers (e.g., peroxides, nitric acid) or
strong bases that could cause a rapid, exothermic neutralization reaction.

o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers. Do
not use metal containers, as trace moisture can lead to mild corrosive effects over time.

o Labeling: Immediately apply a GHS-compliant hazardous waste label indicating "Non-
Halogenated Organic Acid Waste" and list "2-(Furan-2-yl)propanoic acid" as a constituent.

o Storage: Store the sealed waste container in a secondary containment tray in a cool, well-
ventilated area (ideally 2-8°C, matching its storage profile) until vendor pickup.

Validated Disposal Methodologies: High-
Temperature Incineration

Under the [2], organic chemical waste that does not exhibit specific toxicity characteristics may
still require stringent disposal to prevent environmental release[3].

The Causality of Incineration: Furan derivatives must not be disposed of via aqueous drain
systems. The validated method for disposal is High-Temperature Incineration equipped with an
afterburner and scrubber. Why? Thermal destruction of the furan ring requires temperatures
typically exceeding 1000°C to ensure complete oxidation into carbon dioxide and water.
Incomplete combustion at lower temperatures can theoretically lead to the formation of
hazardous byproducts, especially if inadvertently mixed with halogenated waste streams.
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Step-by-Step Disposal Preparation

 Inventory Logging: Weigh the waste container before sealing. Log the exact mass of 2-
(Furan-2-yl)propanoic acid waste to ensure a closed-loop mass balance (Self-Validation
Checkpoint: Generated mass must equal disposed mass).

o Manifest Creation: Classify the waste accurately on the EPA uniform hazardous waste
manifest. If mixed with flammable solvents, use the appropriate RCRA characteristic code
(e.g., DOO1 for ignitability)[2].

» Vendor Hand-off: Transfer the waste only to a licensed hazardous waste management facility
capable of high-temperature chemical incineration.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and logical action is required to minimize
respiratory exposure and surface contamination.
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Figure 2: Emergency spill response logic and containment protocol.

Step-by-Step Spill Mitigation
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o Evacuate & Assess: Temporarily clear the immediate area. Determine if the spill is a dry
powder or a solvent-dissolved liquid.

» PPE Donning: Equip nitrile gloves, safety goggles, and an N95 or P100 particulate respirator
(crucial for mitigating the H335 respiratory irritation hazard).

¢ Containment:

o For Solid Spills: Do not dry sweep, as this aerosolizes the powder. Use a HEPA-filtered
vacuum or carefully moisten the powder with a compatible inert solvent (like water or
ethanol) before sweeping.

o For Liquid Spills: Surround and cover the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand, or specialized chemical absorbent pads).

o Collection: Transfer all absorbed material and contaminated cleaning tools into a heavy-duty,
sealable hazardous waste bag.

o Decontamination: Wash the spill surface thoroughly with soap and water to remove residual
acidic traces.

o Disposal Routing: Label the cleanup bag as hazardous waste and route it to the high-
temperature incinerator workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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